Cas no 641571-04-2 ((3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester)

• Product Name: (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester
• CAS No: 641571-04-2
• MF: C₁₆H₂₁F₃N₂O₃
• MW: 346.344754934311
• MDL: MFCD26399050
• CID: 2127745
• Update Time: 2025-06-27

(3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-morpholino-5-(trifluoromethyl)phenylcarbamate
• (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester
• DFHYJPKAONCYDI-UHFFFAOYSA-N
• [3-(4-Morpholinyl)-5-(trifluoromethyl)phenyl]-carbamic acid, 1,1-dimethylethyl ester
• [3 (4-morpholinyl)-5-(trifluoromethyl)phenyl]-carbamic acid, 1,1-dimethylethyl ester
• CID 86606802

• MDL： MFCD26399050
• Inchi： 1S/C16H21F3N2O3/c1-15(2,3)24-14(22)20-12-8-11(16(17,18)19)9-13(10-12)21-4-6-23-7-5-21/h8-10H,4-7H2,1-3H3,(H,20,22)
• InChI Key： DFHYJPKAONCYDI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)N1CCOCC1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester

(3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester (CAS No. 641571-04-2): A Comprehensive Overview

(3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester (CAS No. 641571-04-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a morpholine derivative with a trifluoromethyl substituent, has garnered considerable attention due to its unique structural features and potential biological activities.

The chemical structure of (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester is characterized by a morpholine ring, a trifluoromethyl group, and a tert-butyl ester moiety. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the importance of morpholine derivatives in the development of novel therapeutic agents. The presence of the trifluoromethyl group, known for its electron-withdrawing properties, can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. This makes (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester a valuable intermediate in the synthesis of drugs targeting specific biological pathways.

In the context of medicinal chemistry, (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester moiety in this compound can be hydrolyzed to release the active carboxylic acid form, which may exhibit enhanced therapeutic effects or reduced side effects compared to its parent compound.

Studies have also shown that compounds with similar structures have demonstrated promising activities against various diseases. For instance, morpholine derivatives with trifluoromethyl substituents have been reported to exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester could be further investigated for its potential therapeutic applications in these areas.

The synthesis of (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and esterification. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound.

In addition to its potential as a therapeutic agent, (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester is also used as a building block in the synthesis of other complex molecules. Its reactivity and functional group diversity make it a valuable starting material for researchers working on drug discovery and development projects.

The physicochemical properties of (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester

Safety considerations are an important aspect when handling this compound. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to minimize the risk of skin contact or inhalation. Additionally, appropriate disposal methods should be followed to ensure environmental safety.

In conclusion, (3-Morpholin-4-yl-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester (CAS No. 641571-04-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an important molecule for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific fields.